N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)pyrazine-2-carboxamide

• IUPAC Name: N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C15H19N7O3S/c23-14(13-12-16-4-5-17-13)18-6-11-26(24,25)22-9-7-21(8-10-22)15-19-2-1-3-20-15/h1-5,12H,6-11H2,(H,18,23)
• InChI Key: PBZBJHHFIGDTRP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)S(=O)(=O)CCNC(=O)C3=NC=CN=C3
• Molecular Formula: C15H19N7O3S
• Molecular Weight: 377.4 g/mol
• CAS No.: 946227-08-3

Description

“N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)pyrazine-2-carboxamide” is a derivative of pyrimidinylpiperazine. Pyrimidinylpiperazine is a common structural component of various pharmaceuticals and structured drugs. It is known to act as an antagonist of the α2-adrenergic receptor and, to a lesser extent, as a partial agonist of the 5-HT1A receptor.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a series of 2-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-substituted piperazine-1-carbodithioate derivatives were synthesized and screened for their monoamine oxidase A and B inhibitory activity.

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using spectroscopic methods. The structures of these compounds were confirmed using 1H-NMR and 13C-NMR.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds typically involve nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been predicted using Molinspiration and MolSoft programs. For instance, the melting point, IR max, and 1H-NMR of a similar compound were reported.

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

The molecular interactions of the derivatized conjugates in docking studies reveal their suitability for further development .

Biochemical Pathways

It’s known that similar compounds exhibit anti-tb activity, suggesting that they may affect the biochemical pathways involved in the survival and replication of mycobacterium tuberculosis .

Result of Action

The result of the compound’s action is the inhibition of the growth of Mycobacterium tuberculosis H37Ra, as evidenced by the significant activity exhibited by similar compounds . The compounds were found to be non-toxic to human cells .

Future Directions

The future directions for this compound could involve further testing and development. For instance, similar compounds have been evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. Further studies could also explore the compound’s potential applications in other areas of medicine.